Cas no 19276-02-9 (1H-Benzimidazole-2-propanol,a-methyl-)

• Product Name: 1H-Benzimidazole-2-propanol,a-methyl-
• CAS No: 19276-02-9
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 235327
• PubChem ID: 332756
• Update Time: 2025-04-19

1H-Benzimidazole-2-propanol,a-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-propanol,a-methyl-
• 1H-Benzimidazole-2-propanol,alpha-methyl-(9CI)
• 4-(1H-benzimidazol-2-yl)butan-2-ol
• 4-(1H-benzimidazol-2-yl)-butan-2-ol
• 4-(1H-benzoimidazol-2-yl)-butan-2-ol
• 4-benzimidazol-2-ylbutan-2-ol
• AC1L7BT3
• ChemDiv2_000236
• HMS1369K16
• NSC331815
• SBB045701
• SureCN4619202
• 4-(1H-benzo[d]imidazol-2-yl)butan-2-ol
• AKOS000271733
• 19276-02-9
• SR-01000393901-1
• NSC-331815
• DTXSID10318486
• SCHEMBL4619202
• EU-0034035
• SR-01000393901
• MTMSWVAWKVUTSR-UHFFFAOYSA-N
• FT-0732993
• AKOS016041027

• Inchi： 1S/C11H14N2O/c1-8(14)6-7-11-12-9-4-2-3-5-10(9)13-11/h2-5,8,14H,6-7H2,1H3,(H,12,13)
• InChI Key： MTMSWVAWKVUTSR-UHFFFAOYSA-N
• SMILES： OC(C)CCC1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 189.10289
• Monoisotopic Mass: 190.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.9Ų
• XLogP3: 1.7

Experimental Properties

• Density: 1.197
• Boiling Point: 434.7°Cat760mmHg
• Flash Point: 216.7°C
• Refractive Index: 1.635
• PSA: 46.01
• LogP: 1.87630